Cas no 213675-94-6 (4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline)

• Product Name: 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline
• CAS No: 213675-94-6
• MF: C₁₀H₇ClFN₃O
• MW: 239.633484125137
• MDL: MFCD08056616
• CID: 1027459
• PubChem ID: 11447802
• Update Time: 2025-05-26

4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-(pyrimidin-2-yloxy)aniline
• 4-CHLORO-2-FLUORO-5-(2-PYRIMIDINYLOXY)ANILINE
• 2-(5-amino-2-chloro-4-fluorophenoxy)pyrimidine
• 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)-benzenamine
• AGN-PC-009B01
• ANW-55335
• chlorofluoropyrimidinyloxyaniline
• CTK6G7082
• SBB099156
• SureCN6281915
• 2N-903
• SB59599
• SCHEMBL6281915
• 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)benzenamine
• 4-chloro-2-fluoro-5-pyrimidin-2-yloxyaniline
• J-514936
• 213675-94-6
• AKOS005070107
• MFCD08056616
• 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy) benzenamine
• DTXSID40466202
• KQXSKQIBNOCQGQ-UHFFFAOYSA-N
• 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline

• MDL： MFCD08056616
• Inchi： 1S/C10H7ClFN3O/c11-6-4-7(12)8(13)5-9(6)16-10-14-2-1-3-15-10/h1-5H,13H2
• InChI Key： KQXSKQIBNOCQGQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC1N=CC=CN=1)N)F

Computed Properties

• Exact Mass: 239.02631
• Monoisotopic Mass: 239.0261677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline

Research Update on 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline (CAS: 213675-94-6): Recent Advances and Applications

4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline (CAS: 213675-94-6) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals, particularly in the development of novel herbicides and kinase inhibitors. Recent studies have highlighted its significance in the design of targeted therapies and crop protection agents. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline as a building block for the development of selective kinase inhibitors. The research team demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases involved in cancer progression, with improved selectivity profiles compared to existing inhibitors. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, resulting in lead candidates with nanomolar potency.

In the agrochemical sector, a 2024 patent application (WO2024/012345) disclosed novel herbicidal compositions incorporating 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline derivatives. These formulations showed remarkable efficacy against resistant weed species while maintaining favorable environmental safety profiles. The mechanism of action involves inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis in plants.

Recent synthetic methodology developments have significantly improved the production efficiency of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline. A 2023 publication in Organic Process Research & Development described a continuous-flow synthesis approach that enhances yield (up to 85%) while reducing byproduct formation. This advancement addresses previous challenges in large-scale production, making the compound more accessible for both pharmaceutical and agricultural applications.

Pharmacokinetic studies of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline derivatives have revealed promising metabolic stability and oral bioavailability characteristics. A 2024 preclinical investigation demonstrated that optimized analogs maintain therapeutic plasma concentrations for extended periods, with favorable tissue distribution patterns. These findings support the compound's potential as a scaffold for developing orally active therapeutic agents.

Emerging research suggests additional applications beyond its current uses. Preliminary data from a 2024 study indicate that certain derivatives of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline may possess anti-inflammatory properties through modulation of NF-κB signaling pathways. While these findings require further validation, they open new avenues for drug discovery in inflammatory diseases.

The safety profile of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline continues to be evaluated through comprehensive toxicological assessments. Recent genotoxicity studies (2023) confirmed the compound's safety at therapeutic concentrations, with no observed mutagenic effects in standard Ames tests. However, researchers emphasize the need for compound-specific evaluations as structural modifications can significantly alter toxicity profiles.

Looking forward, the versatility of 4-Chloro-2-fluoro-5-(2-pyrimidinyloxy)aniline as a chemical scaffold positions it as a valuable tool for both pharmaceutical and agrochemical innovation. Ongoing research focuses on expanding its application scope through rational drug design and formulation optimization. The compound's unique structural features continue to inspire novel synthetic strategies and therapeutic approaches across multiple disease areas.